Cas no 849414-04-6 (2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)-)

• Product Name: 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)-
• CAS No: 849414-04-6
• MF: C₁₀H₁₀N₄S₂
• MW: 250.343198299408
• CID: 3278338
• PubChem ID: 26792845
• Update Time: 2025-06-16

2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)-
• starbld0033078
• 3-(benzotriazol-1-ylmethyl)-1,3-thiazolidine-2-thione
• 3-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)thiazolidine-2-thione
• 3-[(1H-1,2,3-benzotriazol-1-yl)methyl]-1,3-thiazolidine-2-thione
• 3-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,3-thiazolidine-2-thione
• 849414-04-6

• Inchi： 1S/C10H10N4S2/c15-10-13(5-6-16-10)7-14-9-4-2-1-3-8(9)11-12-14/h1-4H,5-7H2
• InChI Key： QBDSZRFVZRGKBN-UHFFFAOYSA-N
• SMILES： S1C(N(CC1)CN1C2C=CC=CC=2N=N1)=S

Computed Properties

• Exact Mass: 250.03468868Da
• Monoisotopic Mass: 250.03468868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)-

Recent Advances in the Study of 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)- (CAS: 849414-04-6)

The compound 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)- (CAS: 849414-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-THIAZOLIDINETHIONE derivatives as potent inhibitors of various enzymatic targets, particularly those involved in inflammatory and infectious diseases. The presence of the benzotriazole moiety in the structure of 849414-04-6 has been shown to enhance its binding affinity to specific protein targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights into its mechanism of action.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of 849414-04-6 in inhibiting the activity of a key enzyme involved in bacterial cell wall synthesis. The study utilized a combination of in vitro assays and X-ray crystallography to confirm the compound's binding mode and inhibitory potency. These findings suggest that 2-THIAZOLIDINETHIONE derivatives could serve as a scaffold for the development of novel antibiotics, particularly against drug-resistant bacterial strains.

Another area of interest is the potential application of 849414-04-6 in cancer therapy. Preliminary studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, possibly through the modulation of redox-sensitive signaling pathways. Researchers are currently exploring the structure-activity relationships (SAR) of this compound to optimize its anticancer properties while minimizing off-target effects.

The synthesis of 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)- has also seen recent advancements. A novel, high-yield synthetic route was reported in Organic Letters, which utilizes a one-pot multicomponent reaction strategy. This method not only improves the overall efficiency of the synthesis but also allows for the introduction of various functional groups, enabling the generation of a diverse library of analogs for further biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 849414-04-6. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Current research efforts are focused on addressing these challenges through structural modifications and formulation strategies.

In conclusion, 2-THIAZOLIDINETHIONE, 3-(1H-BENZOTRIAZOL-1-YLMETHYL)- (CAS: 849414-04-6) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research in antibiotic development, anticancer therapy, and beyond. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties for clinical applications.